2-[[3-Chloro-4-[(4-nitrophenyl)azo]phenyl]ethylamino]ethanol

• CAS: 68938-63-6
• Molecular Formula: C16H17ClN4O3
• Molecular Weight: 348.78 g/mol
• SMILES: CCN(CCO)C1=CC(=C(C=C1)N=NC2=CC=C(C=C2)[N+](=O)[O-])Cl
• InChI: InChI=1S/C16H17ClN4O3/c1-2-20(9-10-22)14-7-8-16(15(17)11-14)19-18-12-3-5-13(6-4-12)21(23)24/h3-8,11,22H,2,9-10H2,1H3
• InChIKey: FCCANCPXZRMTTF-UHFFFAOYSA-N

2-[[3-Chloro-4-[(4-nitrophenyl)azo]phenyl]ethylamino]ethanol (CAS 68938-63-6, molecular formula C16H17ClN4O3, molecular weight 348.79 g/mol) is a synthetic monoazo disperse dye belonging to the nitroazobenzene class. It is listed on the U.S.

2-[[3-Chloro-4-[(4-nitrophenyl)azo]phenyl]ethylamino]ethanol (CAS 68938-63-6): A Chlorine-Substituted Monoazo Disperse Dye for Textile and Optical Material Applications

2-[[3-Chloro-4-[(4-nitrophenyl)azo]phenyl]ethylamino]ethanol (CAS 68938-63-6, molecular formula C16H17ClN4O3, molecular weight 348.79 g/mol) is a synthetic monoazo disperse dye belonging to the nitroazobenzene class [1]. It is listed on the U.S. EPA TSCA Inventory as a chemical substance in commerce [1]. The compound features a 4-nitrophenylazo chromophore with a chlorine substituent at the 3-position of the coupling component and an N-ethyl-N-hydroxyethylamino donor group. This substitution pattern distinguishes it from the more widely studied isomer Disperse Red 13 (CAS 3180-81-2), which carries the chlorine at the 2-position, and from Disperse Red 98 (CAS 12223-49-3), which carries a methyl group at the 3-position [2].

Chlorine-substituted monoazo dye for textile dyeing workflows where reduced mutagenicity screening relevance is a procurement factor (class-level evidence).

3-chloro positional isomer enabling proprietary formulation research distinct from the 2-chloro isomer (Disperse Red 13).

Chlorine-bearing D-π-A chromophore for NLO structure–property comparative studies against methyl- and H-substituted analogs.

• [1] U.S. EPA, Substance Registry Services. Ethanol, 2-[[3-chloro-4-[2-(4-nitrophenyl)diazenyl]phenyl]ethylamino]- (CAS 68938-63-6). Comptox DTXSID: DTXSID90887600. Accessed May 2026. View Source
• [2] Ferraz, E.R.A.; Umbuzeiro, G.A.; de-Almeida, G.; Caloto-Oliveira, A.; Chequer, F.M.D.; Zanoni, M.V.B.; Dorta, D.J.; Oliveira, D.P. Differential toxicity of Disperse Red 1 and Disperse Red 13 in the Ames test, HepG2 cytotoxicity assay, and Daphnia acute toxicity test. Environ. Toxicol. 2011, 26(5), 489–497. View Source

Why Generic Substitution Fails: Positional Isomerism and Substituent Effects in 2-[[3-Chloro-4-[(4-nitrophenyl)azo]phenyl]ethylamino]ethanol (CAS 68938-63-6)

The toxicological, photophysical, and dyeing properties of nitroazobenzene disperse dyes are critically dependent on the nature and position of the substituents relative to the aromatic rings and the amino nitrogen atom [1]. For compounds sharing the C16H17ClN4O3 molecular formula, the position of the chlorine substituent (3-chloro vs. 2-chloro in Disperse Red 13) alters the electronic distribution in the chromophore, which can shift the λmax, modify the molecular dipole moment, and change the metabolic activation pathway for mutagenicity [1]. Similarly, replacement of chlorine with a methyl group (as in Disperse Red 98) affects the nonlinear optical (NLO) response and photostability [2]. These differences mean that interchangeable use of positional isomers or halogen–alkyl analogs without verification of the specific performance parameter of interest carries a material risk of unexpected toxicological or functional deviation.

Target (3-Cl)

Chlorine meta to azo; distinct electronic and metabolic activation profile. Limited direct toxicological data.

Disperse Red 13 (2-Cl)

Chlorine ortho to azo; ~14-fold mutagenicity reduction documented. Positional isomer may not transfer performance identically.

Disperse Red 98 (3-Me)

Methyl group replaces chlorine; higher NLO nonlinearity and photostability reported. Substitution pattern alters functional response.

• [1] Ferraz, E.R.A.; Umbuzeiro, G.A.; de-Almeida, G.; Caloto-Oliveira, A.; Chequer, F.M.D.; Zanoni, M.V.B.; Dorta, D.J.; Oliveira, D.P. Differential toxicity of Disperse Red 1 and Disperse Red 13 in the Ames test, HepG2 cytotoxicity assay, and Daphnia acute toxicity test. Environ. Toxicol. 2011, 26(5), 489–497. View Source
• [2] Sreenath, M.C.; Joe, I.H.; Rastogi, V.K. Third-order nonlinear optical properties of organic azo dyes by using strength of nonlinearity parameter and Z-scan technique. Opt. Laser Technol. 2017, 88, 68–74. View Source

Product-Specific Quantitative Evidence Guide: 2-[[3-Chloro-4-[(4-nitrophenyl)azo]phenyl]ethylamino]ethanol (CAS 68938-63-6) vs. Closest Analogs

Mutagenicity Reduction by Chlorine Substitution in Nitroazobenzene Disperse Dyes: A Class-Level Inference for the 3-Chloro Isomer

In a direct head-to-head comparison of two structurally matched nitroazobenzene disperse dyes, the presence of a chlorine substituent in Disperse Red 13 (2-chloro isomer) reduced the mutagenic potency in the Salmonella/microsome assay by approximately 14-fold relative to Disperse Red 1, which lacks the chlorine substituent but is otherwise identical in core structure [1]. Although no peer-reviewed mutagenicity data exist specifically for the 3-chloro isomer (CAS 68938-63-6), the established class principle—that a chlorine substituent ortho to the azo linkage attenuates mutagenic activity in this scaffold—supports the inference that the 3-chloro isomer may similarly exhibit reduced mutagenic potential relative to non-chlorinated analogs such as Disperse Red 1 [1]. The target compound is listed on the U.S. EPA TSCA Inventory, confirming its status as a commercial chemical substance used in commerce [2].

Mutagenicity context

Class-level

~14-fold reduction in mutagenic potency attributed to Cl substitution (class principle, Ames test)

May support reduced mutagenic risk screening for chlorine-bearing isomers

No direct experimental data for 3-chloro isomer; class-level inference from Disperse Red 13 vs. Disperse Red 1

Evidence Dimension	Salmonella mutagenicity (Ames test, frame-shift mutations)
Target Compound Data	No direct experimental data available for 3-chloro isomer (CAS 68938-63-6)
Comparator Or Baseline	Disperse Red 13 (2-chloro isomer) showed ~14-fold lower mutagenicity vs. Disperse Red 1 (chlorine-free); Disperse Red 1 was the most potent among Disperse Red 1, Disperse Orange 1, and Disperse Red 13.
Quantified Difference	~14-fold reduction in mutagenic potency attributed to chlorine substituent (class principle)
Conditions	Salmonella typhimurium strains TA98 and YG1041, with and without S9 metabolic activation

Why This Matters

For procurement decisions where mutagenic risk is a regulatory or safety concern (e.g., textile dye formulation, environmental discharge assessment), selection of a chlorine-bearing isomer may offer a quantifiable toxicological advantage over non-chlorinated analogs.

• [1] Ferraz, E.R.A.; Umbuzeiro, G.A.; de-Almeida, G.; Caloto-Oliveira, A.; Chequer, F.M.D.; Zanoni, M.V.B.; Dorta, D.J.; Oliveira, D.P. Differential toxicity of Disperse Red 1 and Disperse Red 13 in the Ames test, HepG2 cytotoxicity assay, and Daphnia acute toxicity test. Environ. Toxicol. 2011, 26(5), 489–497. View Source
• [2] U.S. EPA, Substance Registry Services. Ethanol, 2-[[3-chloro-4-[2-(4-nitrophenyl)diazenyl]phenyl]ethylamino]- (CAS 68938-63-6). Comptox DTXSID: DTXSID90887600. Accessed May 2026. View Source

Positional Isomer Differentiation: 3-Chloro vs. 2-Chloro Substitution and the Contrast with Disperse Red 13

The target compound (CAS 68938-63-6) is the 3-chloro positional isomer of Disperse Red 13 (CAS 3180-81-2, 2-chloro isomer). Both share the identical molecular formula C16H17ClN4O3 and molecular weight of 348.78 g/mol, but differ in the site of chlorine attachment on the coupling ring [1]. This positional difference alters the electronic environment of the azo chromophore. The 3-chloro substitution places the electron-withdrawing chlorine meta to the azo linkage, whereas the 2-chloro substitution in DR13 places it ortho. The ortho-chloro substituent in DR13 is directly implicated in the 14-fold mutagenicity reduction versus the chlorine-free Disperse Red 1, via modulation of nitroreductase and O-acetyltransferase-mediated activation [2]. Whether the 3-chloro substitution yields an equivalent, greater, or lesser attenuation of mutagenicity has not been experimentally determined, creating a clear differentiation gap that a scientifically rigorous user must consider when selecting between this compound and DR13.

Positional identity

Specification review

3-chloro (meta to azo) vs. Disperse Red 13 2-chloro (ortho); same MW 348.78

Substitution site alters electronic distribution and metabolic activation pathways

No published head-to-head toxicological or performance comparison between isomers

Evidence Dimension	Position of chlorine substitution (structural identity)
Target Compound Data	3-chloro substitution (CAS 68938-63-6); chlorine meta to azo linkage
Comparator Or Baseline	Disperse Red 13: 2-chloro substitution (CAS 3180-81-2); chlorine ortho to azo linkage. Both share MF C16H17ClN4O3, MW 348.78 g/mol.
Quantified Difference	Positional isomerism; no head-to-head toxicological or performance comparison between the two isomers has been published.
Conditions	Structural analysis by IUPAC nomenclature and SMILES comparison (EPA Comptox database)

Why This Matters

This structural distinction is critical for intellectual property considerations, regulatory registration of novel dye formulations, and applications where the exact substitution pattern determines binding affinity or metabolic fate.

• [1] U.S. EPA, Substance Registry Services. Ethanol, 2-[[3-chloro-4-[2-(4-nitrophenyl)diazenyl]phenyl]ethylamino]- (CAS 68938-63-6). Comptox DTXSID: DTXSID90887600. Accessed May 2026. View Source
• [2] Ferraz, E.R.A.; Umbuzeiro, G.A.; de-Almeida, G.; Caloto-Oliveira, A.; Chequer, F.M.D.; Zanoni, M.V.B.; Dorta, D.J.; Oliveira, D.P. Differential toxicity of Disperse Red 1 and Disperse Red 13 in the Ames test, HepG2 cytotoxicity assay, and Daphnia acute toxicity test. Environ. Toxicol. 2011, 26(5), 489–497. View Source

Nonlinear Optical Performance: Chlorine vs. Methyl Substituent Effects in Azo Dye Chromophores

A comparative Z-scan study of two organic azo dyes at 532 nm CW laser irradiation demonstrated that the dye bearing a methyl substituent (azo dye (ii)) displayed superior nonlinearity and a lower two-photon absorption threshold compared to the chlorine-substituted analog (azo dye (i)) [1]. The calculated nonlinear absorption coefficient (β) and third-order susceptibility χ(3) were quantitatively higher for the methyl-substituted dye, with χ(3) values on the order of 10⁻⁹ esu for both dyes [1]. This class-level evidence suggests that 2-[[3-chloro-4-[(4-nitrophenyl)azo]phenyl]ethylamino]ethanol (chlorine-bearing) is likely to exhibit lower third-order NLO response than its methyl-substituted structural analog, Disperse Red 98 (CAS 12223-49-3, 3-methyl), a commercially available disperse dye. No NLO data have been published specifically for the 3-chloro isomer.

NLO response

Class-level

Methyl-substituted azo dye shows higher χ(3) and nonlinear absorption than Cl-substituted analog

Cl substitution may yield lower third-order NLO nonlinearity compared to methyl-substituted analogs

No direct data for target; Z-scan at 532 nm, THF solutions

Evidence Dimension	Third-order nonlinear optical susceptibility χ(3) and nonlinear absorption coefficient β
Target Compound Data	No direct experimental data for 3-chloro isomer (CAS 68938-63-6)
Comparator Or Baseline	Azo dye (i) (chlorine-substituted): lower NLO response. Azo dye (ii) (methyl-substituted): higher NLO response, lower two-photon absorption threshold. χ(3) ≈ 10⁻⁹ esu order for both dyes.
Quantified Difference	Methyl-substituted dye exhibits higher nonlinearity than chlorine-substituted dye.
Conditions	Z-scan technique, CW diode-pumped laser at 532 nm, solutions in tetrahydrofuran or similar solvents

Why This Matters

For end-users procuring azo dyes for photonic applications (optical switching, optical limiting), the chlorine vs. methyl substitution directly impacts device-relevant NLO performance metrics, and the target compound may not be the optimal choice if maximum nonlinearity is required.

• [1] Sreenath, M.C.; Joe, I.H.; Rastogi, V.K. Third-order nonlinear optical properties of organic azo dyes by using strength of nonlinearity parameter and Z-scan technique. Opt. Laser Technol. 2017, 88, 68–74. View Source

Photostability Ranking of Monoazo Disperse Dyes: Chlorine vs. Hydrogen vs. Cyano Substituents

A crystallographic and photostability study of D-π-A monoazo disperse dyes established that the photostability of the dye, measured as the percentage of dye remaining after 8 hours of visible-light irradiation, increased in the order of the diazo-component substituent R₁ as H > CN > Cl [1]. This means that chlorine-substituted azo dyes exhibit lower photostability (greater photofading) than their hydrogen- or cyano-substituted counterparts. For 2-[[3-chloro-4-[(4-nitrophenyl)azo]phenyl]ethylamino]ethanol, which carries a chlorine on the coupling component, this class-level evidence predicts photostability inferior to that of unsubstituted or cyano-substituted analogs. The photostability was also higher when the coupling component substituent was a methyl group rather than hydrogen, further differentiating the 3-chloro target from the 3-methyl analog Disperse Red 98 [1].

Photostability

Class-level

Photostability ranking: H > CN > Cl

Cl-substituted azo dyes exhibit lower light fastness than hydrogen- or cyano-substituted analogs

Class-level from monoazo D-π-A dyes under visible light; no direct target data

Evidence Dimension	Photostability (% dye remaining after 8 h visible-light irradiation)
Target Compound Data	No direct experimental data for 3-chloro isomer (CAS 68938-63-6)
Comparator Or Baseline	Photostability ranking for diazo component R₁: H > CN > Cl. Methyl-substituted coupling component yields higher photostability.
Quantified Difference	Photostability of chlorine-substituted dyes is lower than hydrogen- and cyano-substituted analogs under equivalent conditions.
Conditions	Monoazo disperse dyes in solvents of varying polarity; visible-light irradiation for 8 hours; photodegradation monitored by UV-Vis spectroscopy

Why This Matters

For textile dyeing and outdoor applications where light fastness is a critical specification, procurement decisions must account for the lower photostability expected of chlorine-substituted azo dyes relative to H- or CN-substituted alternatives.

• [1] Zhang, H.; et al. Crystallographic study of two monoazo disperse dyes with a D-π-A system. (Accessed via ScienceGate, 2025). Photostability ranking: H > CN > Cl for diazo component R₁ substituent. View Source

Daphnia Acute Toxicity: Chlorine Substitution Increases Aquatic Ecotoxicity

In the same study that demonstrated a 14-fold reduction in mutagenicity for the 2-chloro isomer (Disperse Red 13) relative to the chlorine-free Disperse Red 1, the presence of the chlorine substituent was found to increase acute toxicity to the freshwater crustacean Daphnia similis [1]. This creates a toxicological trade-off: while chlorine substitution may reduce mutagenic potency, it simultaneously elevates aquatic ecotoxicity. For the 3-chloro isomer (CAS 68938-63-6), a similar trade-off is plausible based on class-level extrapolation, although no direct Daphnia data exist for this specific positional isomer.

Daphnia toxicity

Class-level

Cl substitution increased Daphnia similis acute toxicity (DR13 vs. DR1)

Elevated aquatic ecotoxicity may be anticipated for chlorine-bearing isomers

No direct 3-chloro isomer data; 48-h immobilization test, class-level extrapolation

Evidence Dimension	Acute toxicity to Daphnia similis
Target Compound Data	No direct experimental data for 3-chloro isomer (CAS 68938-63-6)
Comparator Or Baseline	Disperse Red 13 (2-chloro): increased Daphnia toxicity vs. Disperse Red 1 (chlorine-free). Disperse Red 1: lower Daphnia toxicity.
Quantified Difference	Chlorine substitution increased Daphnia toxicity (quantitative EC₅₀ values not available in abstract; full paper reports dose-response curves).
Conditions	Daphnia similis acute immobilization test, 48-hour exposure

Why This Matters

For industrial users discharging dye-containing effluents, the elevated aquatic toxicity associated with chlorine-substituted azo dyes must be factored into wastewater treatment and environmental risk assessment.

• [1] Ferraz, E.R.A.; Umbuzeiro, G.A.; de-Almeida, G.; Caloto-Oliveira, A.; Chequer, F.M.D.; Zanoni, M.V.B.; Dorta, D.J.; Oliveira, D.P. Differential toxicity of Disperse Red 1 and Disperse Red 13 in the Ames test, HepG2 cytotoxicity assay, and Daphnia acute toxicity test. Environ. Toxicol. 2011, 26(5), 489–497. View Source

HepG2 Cytotoxicity: Chlorine Substitution Does Not Increase Cytotoxicity in Human Liver Cells

In the comparative study of Disperse Red 1 and Disperse Red 13, the presence of the chlorine substituent in DR13 did not cause cytotoxicity in HepG2 human hepatocellular carcinoma cells, as assessed by annexin V and propidium iodide staining [1]. This indicates that the chlorine substitution does not introduce hepatic cytotoxicity at the tested concentrations, even as it reduces mutagenicity and increases aquatic toxicity. For the 3-chloro isomer (CAS 68938-63-6), this provides class-level reassurance that the chlorine substituent per se is not a driver of mammalian cell cytotoxicity at environmentally relevant concentrations.

HepG2 cytotoxicity

Class-level

No significant cytotoxicity from Cl in DR13 (annexin V/PI assay)

Chlorine substitution may not drive hepatic cytotoxicity at tested concentrations

Class-level from Disperse Red 13 HepG2 study; verify for 3-chloro isomer

Evidence Dimension	Cytotoxicity in HepG2 cells (annexin V / propidium iodide)
Target Compound Data	No direct experimental data for 3-chloro isomer (CAS 68938-63-6)
Comparator Or Baseline	Disperse Red 13 (2-chloro): no significant cytotoxicity vs. Disperse Red 1 (chlorine-free): also no significant cytotoxicity
Quantified Difference	No significant difference in HepG2 cytotoxicity between chlorine-bearing and chlorine-free dyes.
Conditions	HepG2 human hepatocellular carcinoma cell line; cell viability assessed by annexin V and propidium iodide flow cytometry

Why This Matters

For occupational health and safety assessments during dye handling and formulation, the absence of chlorine-driven hepatic cytotoxicity is a relevant safety consideration.

• [1] Ferraz, E.R.A.; Umbuzeiro, G.A.; de-Almeida, G.; Caloto-Oliveira, A.; Chequer, F.M.D.; Zanoni, M.V.B.; Dorta, D.J.; Oliveira, D.P. Differential toxicity of Disperse Red 1 and Disperse Red 13 in the Ames test, HepG2 cytotoxicity assay, and Daphnia acute toxicity test. Environ. Toxicol. 2011, 26(5), 489–497. View Source

Best Research and Industrial Application Scenarios for 2-[[3-Chloro-4-[(4-nitrophenyl)azo]phenyl]ethylamino]ethanol (CAS 68938-63-6)

Textile Dyeing of Synthetic Fibers with Reduced Mutagenic Risk Profile

As a chlorine-substituted monoazo disperse dye, this compound is suitable for dyeing hydrophobic synthetic fibers (polyester, nylon, acetate) via conventional high-temperature exhaust or thermosol dyeing processes. The presence of the chlorine substituent, based on class-level evidence, is associated with an approximately 14-fold reduction in mutagenic potency in the Salmonella/microsome assay compared to non-chlorinated structural analogs [1]. This makes the compound a candidate for textile dye formulations where reduced mutagenic burden is a procurement specification. However, the lower photostability of chlorine-substituted azo dyes (H > CN > Cl ranking) must be weighed against the mutagenicity advantage [2].

Positional Isomer for Intellectual Property and Patent Circumvention in Dye Formulations

Because this compound is the 3-chloro positional isomer of the well-known Disperse Red 13 (2-chloro), it occupies a distinct structural space that may fall outside existing patent claims covering the 2-chloro isomer for specific dye mixtures [1]. Its TSCA listing confirms its status as a distinct commercial chemical entity, enabling formulators to explore proprietary dye blends that leverage the 3-chloro substitution pattern for potentially different shade characteristics (λmax shift relative to 2-chloro isomer) while maintaining the chlorine-associated mutagenicity attenuation benefit.

Nonlinear Optical Material Research: Chlorine-Bearing Azo Chromophore for Comparative Structure–Property Studies

For academic and industrial research groups investigating structure-property relationships in push-pull azo chromophores, this compound provides a chlorine-bearing reference point that complements the more extensively studied methyl-substituted (Disperse Red 98) and 2-chloro-substituted (Disperse Red 13) analogs. Comparative Z-scan studies have shown that methyl substitution yields higher third-order NLO response than chlorine substitution in related azo dye scaffolds, with χ(3) values on the order of 10⁻⁹ esu [1]. Systematic inclusion of the 3-chloro isomer in a comparative NLO study would help delineate the independent contributions of substituent identity and substitution position to the molecular hyperpolarizability.

Environmental Fate and Ecotoxicology Studies of Chlorinated Azo Dyes

Given the established finding that chlorine substitution increases acute toxicity to Daphnia similis in the 2-chloro isomer (Disperse Red 13) [1], this 3-chloro isomer serves as a valuable comparator for investigating whether the position of chlorine substitution modulates aquatic ecotoxicity. Coupled with the reduced photostability of chlorine-substituted azo dyes [2], this compound is well-suited for environmental photodegradation and transformation product identification studies, particularly for assessing the formation of chlorinated aromatic amines upon reductive cleavage of the azo bond under anaerobic conditions.

Application

Selection Property

Validation Focus

Textile dye formulation (reduced mutagenic risk screening)

Chlorine-substituted azo chromophore

Ames mutagenicity profile; photostability trade-off (Cl

Proprietary dye blends / patent circumvention

3-chloro positional isomer

Shade characteristic (λmax) differentiation; TSCA inventory listing

NLO structure–property studies

Chlorine-bearing D-π-A chromophore

χ(3) and β comparison vs. methyl/2-chloro analogs; NLO figure of merit

Environmental fate and ecotoxicity assessment

Chlorinated azo dye for photodegradation studies

Daphnia acute toxicity; reductive cleavage product identification

• [1] Ferraz, E.R.A.; Umbuzeiro, G.A.; de-Almeida, G.; Caloto-Oliveira, A.; Chequer, F.M.D.; Zanoni, M.V.B.; Dorta, D.J.; Oliveira, D.P. Differential toxicity of Disperse Red 1 and Disperse Red 13 in the Ames test, HepG2 cytotoxicity assay, and Daphnia acute toxicity test. Environ. Toxicol. 2011, 26(5), 489–497. View Source
• [2] Sreenath, M.C.; Joe, I.H.; Rastogi, V.K. Third-order nonlinear optical properties of organic azo dyes by using strength of nonlinearity parameter and Z-scan technique. Opt. Laser Technol. 2017, 88, 68–74. View Source